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Compound of Interest

Compound Name: Gold;mercury

Cat. No.: B15488033

Aimed at researchers, scientists, and professionals in drug development, this guide provides
an objective comparison of gold amalgamation and cyanidation, two prominent methods for
gold extraction. The following sections detail their respective performance metrics,
experimental protocols, and underlying chemical principles, supported by quantitative data and
visual diagrams to facilitate a comprehensive understanding.

Performance and Economic Comparison

Gold extraction methodologies have evolved significantly, driven by the dual objectives of
maximizing recovery and minimizing environmental impact. Amalgamation, a centuries-old
technique, and cyanidation, the current industry standard, present a stark contrast in efficiency,
cost, and ecological footprint. The choice between these methods is influenced by ore
characteristics, capital investment, and regulatory frameworks.
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Parameter

Gold Amalgamation

Gold Cyanidation

Gold Recovery Rate

19% - 80% (Whole ore

amalgamation often <30%)[1]

[21(31[4]

849% - 96.5%[1][4][5]

Reagent Consumption

Mercury (Hg): 3 - 8 g/ton of ore
(can be significantly higher in

artisanal mining)[6]

Sodium Cyanide (NaCN): 0.25
- 2.5 kgfton of ore[7][8][9]

Processing Time

Relatively short (hours)

Longer (typically 24 hours for
leaching)[1]

Capital Costs

Lower, simpler equipment[10]

Higher, requires more complex
infrastructure (e.g., leaching
tanks, agitation systems)[10]
[11]

Operating Costs

Lower reagent cost (in some
contexts), but can have high

mercury loss

Higher due to reagent
consumption, energy for
agitation, and waste
treatment[9][10]

Ore Type Suitability

Primarily for free-milling gold

with coarse particles[12][13]

Effective for a wide range of
ore types, including low-grade
and finely disseminated
gold[14][15]

Environmental and Safety Considerations

The environmental and safety profiles of amalgamation and cyanidation are critical factors in

their application.
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Aspect

Gold Amalgamation

Gold Cyanidation

Primary Reagent

Mercury (Hg)

Sodium or Potassium Cyanide
(NaCN, KCN)

Toxicity

Mercury is a potent neurotoxin
with severe, long-lasting health
effects.[2]

Cyanide is highly toxic and can

be fatal if ingested or inhaled.

Environmental Impact

Widespread mercury pollution
of air, water, and soil. Mercury
bioaccumulates in the food
chain. Artisanal mining is the
largest source of
anthropogenic mercury

emissions.

Risk of cyanide spills, which
can be devastating to aquatic
life. Tailings must be carefully
managed to prevent

groundwater contamination.

Waste Management

Mercury-contaminated tailings
are a long-term environmental

hazard.

Requires detoxification of
cyanide in tailings, often
through chemical oxidation or

natural degradation.[14]

Safety Protocols

Requires stringent measures
to prevent mercury exposure
through inhalation and direct

contact.

Strict handling procedures are
necessary, including
maintaining a high pH (10.5-
11) to prevent the formation of
highly toxic hydrogen cyanide
(HCN) gas.[14][16]

Experimental Protocols
Gold Amalgamation (Laboratory Scale)

This protocol outlines a typical laboratory procedure for assessing the amenability of a gold ore

to amalgamation.

Objective: To determine the percentage of gold recoverable from an ore sample by

amalgamation with mercury.

Materials and Equipment:
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» Representative ore sample, ground to a desired patrticle size (e.g., -200 mesh)

e Liquid mercury (Hg)

e Sodium hydroxide (NaOH)

o Wide-mouthed bottles

e Mechanical roller

e Panning dish

o Beakers

e Drying oven

e Assay equipment (e.g., fire assay or atomic absorption spectroscopy)

Procedure:

o Sample Preparation: A 200-gram sample of the ground ore is placed into a wide-mouthed
bottle.[17]

o Reagent Addition: Add 100 cc of water and 1 gram of NaOH to the bottle. The NaOH helps to
create a clean surface on the gold particles.[17]

e Amalgamation: Introduce 30 to 50 grams of liquid mercury into the bottle.[17]

o Agitation: The bottle is securely sealed and placed on a mechanical roller to revolve for 1 to
2 hours. This ensures intimate contact between the gold particles and the mercury.[17]

o Separation: After agitation, the pulp is carefully transferred to a panning dish. The amalgam
(the gold-mercury mixture) and excess mercury are separated from the ore tailings by
panning.

o Cleaning the Amalgam: The collected mercury and amalgam are washed with a strong
stream of water in a beaker to remove any remaining ore patrticles.
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 Tailings Analysis: The tailings are dried, weighed, and assayed for their gold content to
determine the amount of gold not recovered by amalgamation.

e Recovery Calculation: The gold recovery is calculated by comparing the gold content in the
original ore sample with the gold content in the tailings.

Gold Cyanidation (Laboratory Scale)

This protocol describes a standard bottle roll test to evaluate the leachability of gold from an
ore using a cyanide solution.

Objective: To determine the gold extraction percentage and reagent consumption for a given
ore under specific cyanidation conditions.

Materials and Equipment:

» Representative ore sample, ground to a specific particle size (e.g., 80% passing 75 pm)
e Sodium cyanide (NaCN)

e Lime (calcium hydroxide, Ca(OH)z) or sodium hydroxide (NaOH)

e Leaching bottles

 Bottle roller or agitator

e pH meter

« Filtration apparatus

Assay equipment (AAS or ICP)
Procedure:

e Pulp Preparation: A known weight of the ground ore (e.g., 500 grams) is placed in a leaching
bottle with a specific volume of water to achieve a desired pulp density (e.g., 40-50% solids).

e pH Adjustment: The pH of the pulp is adjusted to between 10.5 and 11 by adding lime or
NaOH. This is crucial to prevent the formation of toxic hydrogen cyanide gas.[14][16]
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o Cyanide Addition: A stock solution of sodium cyanide is added to achieve the target cyanide
concentration (e.g., 200-500 ppm or 1 g/L).[1]

e Leaching: The bottle is sealed and placed on a roller or agitator for a set period, typically 24
to 48 hours.[1]

» Monitoring: The pH and cyanide concentration are periodically checked and adjusted as
needed throughout the leaching process.

o Solid-Liquid Separation: At the end of the leaching period, the pulp is filtered to separate the
pregnant leach solution (containing the dissolved gold) from the solid tailings.

e Analysis: Both the pregnant solution and the washed solid tailings are assayed for gold
content.

» Calculation: Gold extraction is calculated based on the amount of gold in the pregnant
solution and the residual gold in the tailings. Cyanide consumption is determined by titrating
the solution at the beginning and end of the test.

Visualizing the Processes

To better illustrate the chemical and procedural aspects of amalgamation and cyanidation, the
following diagrams are provided.
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Caption: Chemical pathway of gold amalgamation.
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Caption: Chemical pathway of gold cyanidation.

Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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